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Compound of Interest

Compound Name: Dibutyl sulfide

Cat. No.: B166003

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibutyl sulfide, a symmetric thioether, is an organosulfur compound with the chemical formula
CsH1sS.[1][2] Also known as butyl sulfide or 1-(butylsulfanyl)butane, it is a colorless to pale
yellow liquid with a characteristic herbaceous, green, garlic-like odor.[3][4] This compound is
found naturally in some foods, such as raw cabbage and cooked beef, and is utilized as a
flavoring agent.[3] In the laboratory and industrial settings, dibutyl sulfide serves as a solvent,
a reagent in organic synthesis, and an intermediate for producing various materials, including
pharmacological drugs, chemical-resistant polymers, and lubricant additives.

Molecular Structure and Formula

Dibutyl sulfide consists of a central sulfur atom bonded to two n-butyl groups. The molecule is
an aliphatic sulfide.

Molecular Formula: CsHisS
SMILES: CCCCSCCCC
INChl Key: HTIRHQRTDBPHNZ-UHFFFAOYSA-N

Below is a diagram illustrating the molecular structure of dibutyl sulfide.
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Molecular Structure of Dibutyl Sulfide

Physicochemical Properties

A summary of the key physical and chemical properties of dibutyl sulfide is presented in the
table below. This data is essential for its handling, storage, and application in various
experimental and industrial processes.

Property Value Reference
Molecular Weight 146.29 g/mol
Appearance Colorless to pale yellow liquid

Herbaceous, green, garlic,

Odor onion-like
Melting Point -76 °C
Boiling Point 188-189 °C
Density 0.838 g/mL at 25 °C
Refractive Index n20/D 1.452
Flash Point 65.56 °C (150.01 °F)
Vapor Pressure 5.17 mmHg at 37.7 °C
Vapor Density 5.07 (vs air)

Slightly miscible with water;
Solubility Miscible with olive oil and

almond oil

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of dibutyl sulfide.
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Spectroscopic Data Key Features Reference

m/z peaks at 61.0 (99.99%),
Mass Spectrometry (GC-MS) 56.0 (95.56%), 29.0 (51.67%),
41.0 (48.73%), 146.0 (33.32%)

Data available from NIST

Infrared (IR) Spectrum )
Chemistry WebBook

Experimental Protocols
Synthesis of Dibutyl Sulfide

Dibutyl sulfide can be synthesized via the reaction of an alkyl halide with a sulfur source. A
common laboratory-scale synthesis involves the reaction of n-butyl bromide with sodium
sulfide.

Method 1: From Butyl Bromide and Sodium Sulfide
This method involves the reaction of butyl bromide and sodium sulfide in boiling ethanol.
e Reactants:
o n-Butyl bromide
o Sodium sulfide
o Ethanol (solvent)
e Procedure:

Dissolve sodium sulfide in ethanol.

[¢]

[e]

Add n-butyl bromide to the solution.

[e]

Heat the mixture to boiling and reflux for a specified time.

o

After cooling, the product can be isolated through extraction and purified by distillation.
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Method 2: Detailed Protocol with Sodium Sulfide Nonahydrate

A more detailed procedure is provided below:

e Reactants:

[¢]

1.5 mole of sodium sulfide nonahydrate

[e]

2 moles of n-butyl bromide

o

250 ml of water

50 ml of methanol

[¢]

e Apparatus:

[e]

Three-necked flask

Reflux condenser

o

[¢]

Dropping funnel

Stirrer

[¢]

e Procedure:

o Dissolve 1.5 mole of sodium sulfide nonahydrate in 250 ml of water and 50 ml of methanol
in the three-necked flask.

o Add 2 moles of n-butyl bromide to the mixture via the dropping funnel.
o Boil the mixture under reflux with very vigorous stirring for 5 hours.
o After cooling, extract the reaction mixture with ether.

o Separate the ethereal layer and extract the aqueous solution several more times with
ether.
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o Combine the organic phases and wash with 10% sodium carbonate solution and then with
water.

o Dry the organic layer with calcium chloride.

o Distill the dibutyl sulfide. The expected yield is around 70%, with a boiling point of 75 °C
at 10 mmHg.

The following diagram illustrates the general workflow for the synthesis of dibutyl sulfide.
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Synthesis Workflow of Dibutyl Sulfide
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Synthesis Workflow of Dibutyl Sulfide

Applications
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Dibutyl sulfide has a range of applications in both research and industry:

o Flavoring Agent: It is used as a flavoring agent in the food industry.

o Organic Synthesis: It serves as a solvent and a reagent in various organic reactions.

o Intermediate: It is an intermediate in the synthesis of:

[e]

Property-enhancing additives

(¢]

Pharmacological drugs

[¢]

Chemical resistant polymers

[¢]

Detergents and rubber antioxidants

o Other Industrial Uses: It is also employed as an agricultural intermediate, a sulfiding agent, a
refinery catalyst, a lubricant additive, a gas odorant, and a processing aid in mining.

Safety and Handling

Dibutyl sulfide is a combustible liquid and can cause skin and serious eye irritation. It may
also be harmful if swallowed and enters the airways. Proper personal protective equipment,
including gloves and eye protection, should be worn when handling this chemical. It should be
stored in a well-ventilated place, away from heat, sparks, and open flames.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Dibutyl Sulfide:
Molecular Structure, Properties, and Synthesis]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b166003#dibutyl-sulfide-molecular-structure-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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